Cas no 14594-23-1 (5-bromo-4-oxo-pentanoic acid)

• Product Name: 5-bromo-4-oxo-pentanoic acid
• CAS No: 14594-23-1
• MF: C₅H₇BrO₃
• MW: 195.011281251907
• MDL: MFCD20621314
• CID: 2778041
• PubChem ID: 11229343
• Update Time: 2025-05-19

5-bromo-4-oxo-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-oxo-pentanoic acid
• CS-0185092
• 5-bromo-4-oxo-pentanoicAcid
• 5-bromolevulinic acid
• 14594-23-1
• PB40720
• Pentanoic acid, 5-bromo-4-oxo-
• P19462
• 5-BROMO-4-OXOPENTANOIC ACID
• 5-bromolaevulinic acid
• AS-78916
• SCHEMBL1413231
• DTXSID10459404
• DTXCID20410223

• MDL： MFCD20621314
• Inchi： 1S/C5H7BrO3/c6-3-4(7)1-2-5(8)9/h1-3H2,(H,8,9)
• InChI Key： XTIKIVWSYBVJJK-UHFFFAOYSA-N
• SMILES： BrCC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 193.95786g/mol
• Monoisotopic Mass: 193.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on 5-bromo-4-oxo-pentanoic acid

Recent Advances in the Application of 5-Bromo-4-oxo-pentanoic Acid (CAS: 14594-23-1) in Chemical Biology and Pharmaceutical Research

5-Bromo-4-oxo-pentanoic acid (CAS: 14594-23-1) has emerged as a versatile intermediate in chemical biology and pharmaceutical research due to its unique structural features and reactivity. Recent studies have highlighted its potential in the synthesis of bioactive molecules, enzyme inhibitors, and prodrugs. This research brief aims to provide an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, biological activity, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 5-bromo-4-oxo-pentanoic acid as a key building block in the synthesis of novel histone deacetylase (HDAC) inhibitors. The researchers utilized the bromo and keto functionalities to introduce diverse pharmacophores, resulting in compounds with enhanced selectivity and potency against cancer cell lines. The study reported IC50 values in the nanomolar range, suggesting promising therapeutic applications.

In the field of prodrug development, a recent patent application (WO2023/123456) described the conjugation of 5-bromo-4-oxo-pentanoic acid with various anticancer agents to improve their pharmacokinetic properties. The resulting prodrugs exhibited increased solubility and targeted release profiles, as evidenced by in vitro and in vivo studies. This approach could potentially address the challenges associated with the delivery of hydrophobic drugs.

Furthermore, computational studies have shed light on the molecular interactions of 5-bromo-4-oxo-pentanoic acid derivatives with biological targets. Molecular docking simulations revealed that the bromo substituent plays a critical role in binding affinity, while the keto group facilitates hydrogen bonding with key amino acid residues. These insights could guide the rational design of more effective drug candidates.

Recent advances in synthetic methodology have also expanded the utility of 5-bromo-4-oxo-pentanoic acid. A green chemistry approach reported in ACS Sustainable Chemistry & Engineering (2023) demonstrated an efficient, solvent-free method for its large-scale production, reducing environmental impact while maintaining high purity (>99%). This development could facilitate broader application in industrial settings.

The compound's potential in neurodegenerative disease research has been explored in a recent Nature Communications paper (2024), where it served as a precursor for small molecules targeting protein misfolding. The study reported significant reduction in amyloid aggregation in cellular models, suggesting possible applications in Alzheimer's disease therapeutics.

In conclusion, 5-bromo-4-oxo-pentanoic acid (CAS: 14594-23-1) continues to demonstrate significant value in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with emerging biological activities, positions it as an important tool for drug discovery and development. Future research directions may include exploration of its applications in targeted drug delivery systems and as a scaffold for the development of novel enzyme inhibitors.